Cas no 1045855-73-9 (N,5-Dimethoxy-N-methylnicotinamide)

N,5-Dimethoxy-N-methylnicotinamide structure
1045855-73-9 structure
Product Name:N,5-Dimethoxy-N-methylnicotinamide
CAS No:1045855-73-9
MF:C9H12N2O3
MW:196.203182220459
CID:1075299
PubChem ID:329770968
Update Time:2025-11-01

N,5-Dimethoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

    • N,5-Dimethoxy-N-methylnicotinamide
    • A-5890
    • N,5-Dimethoxy-N-methylnicotinamide, AldrichCPR
    • F84159
    • AKOS006308935
    • MFCD11052849
    • DB-059158
    • DTXSID40670125
    • 1045855-73-9
    • CS-0440220
    • VRB85573
    • N,5-dimethoxy-N-methylpyridine-3-carboxamide
    • MDL: MFCD11052849
    • Inchi: 1S/C9H12N2O3/c1-11(14-3)9(12)7-4-8(13-2)6-10-5-7/h4-6H,1-3H3
    • InChI Key: WUSBOFJJDWHGCK-UHFFFAOYSA-N
    • SMILES: O(C)N(C)C(C1C=NC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 196.08500
  • Monoisotopic Mass: 196.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 51.66000
  • LogP: 0.72360

N,5-Dimethoxy-N-methylnicotinamide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

N,5-Dimethoxy-N-methylnicotinamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N,5-Dimethoxy-N-methylnicotinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM363947-1g
N,5-Dimethoxy-n-methylnicotinamide
1045855-73-9 95%
1g
$903 2022-06-14
TRC
D470673-25mg
N,5-Dimethoxy-n-methylnicotinamide
1045855-73-9
25mg
$190.00 2023-05-18
TRC
D470673-50mg
N,5-Dimethoxy-n-methylnicotinamide
1045855-73-9
50mg
$305.00 2023-05-18
TRC
D470673-100mg
N,5-Dimethoxy-n-methylnicotinamide
1045855-73-9
100mg
$471.00 2023-05-18
TRC
D470673-250mg
N,5-Dimethoxy-n-methylnicotinamide
1045855-73-9
250mg
$821.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE000463-1G
N,5-Dimethoxy-N-methylnicotinamide
1045855-73-9
1g
¥10696.47 2023-11-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1510887-100mg
N,5-dimethoxy-N-methylnicotinamide
1045855-73-9 98%
100mg
¥1080 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1510887-250mg
N,5-dimethoxy-N-methylnicotinamide
1045855-73-9 98%
250mg
¥2250 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1510887-1g
N,5-dimethoxy-N-methylnicotinamide
1045855-73-9 98%
1g
¥3900 2023-04-17
1PlusChem
1P0091CW-100mg
N,5-Dimethoxy-N-methylnicotinamide
1045855-73-9 98%
100mg
$120.00 2023-12-26

Additional information on N,5-Dimethoxy-N-methylnicotinamide

Research Brief on N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9): Recent Advances and Applications

N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of nicotinamide derivatives, which are known for their diverse pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of N,5-Dimethoxy-N-methylnicotinamide is its use as a precursor in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of N,5-Dimethoxy-N-methylnicotinamide exhibit promising inhibitory activity against specific kinase targets, making them valuable candidates for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from N,5-Dimethoxy-N-methylnicotinamide, which showed potent inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer progression.

In addition to its role in kinase inhibition, N,5-Dimethoxy-N-methylnicotinamide has also been investigated for its potential as a modulator of metabolic pathways. Nicotinamide derivatives are known to influence NAD+ metabolism, which is crucial for cellular energy production and DNA repair. A recent study in the journal Cell Metabolism (2024) explored the effects of N,5-Dimethoxy-N-methylnicotinamide on NAD+ levels in aging models, suggesting its potential as a therapeutic agent for age-related metabolic disorders. The study highlighted the compound's ability to enhance NAD+ biosynthesis, thereby improving mitochondrial function and reducing oxidative stress in aged tissues.

The synthesis and optimization of N,5-Dimethoxy-N-methylnicotinamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method for the synthesis of N,5-Dimethoxy-N-methylnicotinamide, which offers higher yields and reduced environmental impact compared to traditional methods. This methodological improvement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N,5-Dimethoxy-N-methylnicotinamide and its derivatives. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the growing body of research underscores the compound's potential as a versatile scaffold for the development of new therapeutic agents. Future studies are likely to focus on optimizing its pharmacological properties and exploring its applications in a broader range of diseases.

In conclusion, N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9) represents a promising area of research in chemical biology and medicinal chemistry. Its role as a precursor for kinase inhibitors and a modulator of metabolic pathways highlights its therapeutic potential. Continued advancements in synthetic methods and a deeper understanding of its biological mechanisms will be crucial for unlocking its full potential in drug discovery and development.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd